Cas no 1543245-75-5 (2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 1543245-75-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD26381728
• CID: 5579491
• PubChem ID: 83482322
• Update Time: 2026-03-11

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
• Imidazo[1,2-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-
• 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

• MDL： MFCD26381728
• Inchi： 1S/C9H12N2O2/c1-6-5-11-4-2-3-7(9(12)13)8(11)10-6/h5,7H,2-4H2,1H3,(H,12,13)
• InChI Key： OUZMUVJBAOOROO-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1CCCC2C(O)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 446.8±28.0 °C(Predicted)
• pka: 3.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

2-Methyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-8-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1543245-75-5, known as 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The imidazo[1,2-a]pyridine core structure is particularly notable for its stability and versatility in forming various functional groups.

Recent studies have highlighted the potential of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid as a precursor for synthesizing advanced materials with unique electronic properties. Researchers have explored its role in the development of organic semiconductors and optoelectronic devices. The carboxylic acid group at the 8-position of the imidazo[1,2-a]pyridine ring provides a versatile site for further functionalization. This has led to the creation of materials with improved charge transport properties and enhanced stability under thermal and photochemical conditions.

The synthesis of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of a suitably substituted pyridine derivative in the presence of a strong base or acid catalyst. The methyl group at position 2 plays a crucial role in stabilizing the intermediate during cyclization and ensures the formation of the desired imidazopyridine structure.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The imidazo[1,2-a]pyridine framework is known to exhibit modulatory effects on G-protein coupled receptors (GPCRs), making it a valuable tool in drug design. Furthermore, the carboxylic acid group can be converted into various bioisosteric forms to enhance bioavailability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid with unprecedented accuracy. These studies have revealed that the compound exhibits a high degree of conjugation within its aromatic system, which contributes to its stability and electronic conductivity. Such insights are invaluable for designing next-generation materials with tailored properties.

The versatility of imidazo[1,2-a]pyridines as building blocks for complex molecules has also been exploited in the field of supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists have developed novel materials with applications in sensing technologies and catalysis. The ability to fine-tune the chemical environment around the imidazopyridine core through functionalization has opened up new avenues for innovation.

In conclusion, 2-methyl-5H